4-(Azepan-1-yl)-3-(3,4-dimethylphenyl)sulfonylquinoline
Description
4-(Azepan-1-yl)-3-(3,4-dimethylphenyl)sulfonylquinoline is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Reaction Mechanisms and Synthesis
The reaction of isoquinoline 2-oxides with methylsulfinylmethyl carbanion has led to the synthesis of complex benz[d]azepines, providing insights into revised reaction mechanisms with potential applications in developing novel compounds for various scientific purposes (Takeuchi, Masuda, & Hamada, 1992). Similarly, the tandem synthesis of N-(4-hydroxyquinolin-2-yl)sulfonamides from sulfonoketenimides and isatoic anhydride showcases a novel class of derivatives with potential therapeutic implications (Yavari, Nematpour, & Askarian-Amiri, 2014).
Fluorescence-Based Applications
A twisted-intramolecular-charge-transfer (TICT) based ratiometric fluorescent thermometer demonstrates how structural modifications in sulfonylquinolines can lead to significant advancements in sensing technologies, offering precise temperature measurements with potential applications in various scientific fields (Chemical Communications, 2014).
Therapeutic Applications
The development of N1-azinylsulfonyl-1H-indoles as 5-HT6 receptor antagonists showcases the therapeutic potential of sulfonylquinoline derivatives, offering promising outcomes for cognitive and mood disorders. The specific compound demonstrated pro-cognitive and antidepressant-like properties, indicating its potential for further clinical applications (Zajdel et al., 2016).
Anticancer Research
Explorations into novel 4-aminoquinoline derivatives synthesized through a hybrid pharmacophore approach have shown significant anticancer activities, highlighting the utility of sulfonylquinoline derivatives in developing new therapeutic agents for cancer treatment. These compounds demonstrated efficacy across various cancer cell lines, indicating their potential as less toxic and more effective cancer treatments (Solomon et al., 2019).
properties
IUPAC Name |
4-(azepan-1-yl)-3-(3,4-dimethylphenyl)sulfonylquinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O2S/c1-17-11-12-19(15-18(17)2)28(26,27)22-16-24-21-10-6-5-9-20(21)23(22)25-13-7-3-4-8-14-25/h5-6,9-12,15-16H,3-4,7-8,13-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIHRADFARIMXLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C2=C(C3=CC=CC=C3N=C2)N4CCCCCC4)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Azepan-1-yl)-3-(3,4-dimethylphenyl)sulfonylquinoline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,4'-bipiperidin-1'-yl[1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanone](/img/structure/B2756503.png)
![2-((1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol](/img/structure/B2756504.png)
![N-(3,4-dimethoxyphenyl)-2-[2-(3,5-dimethylpyrazol-1-yl)-4-methyl-6-oxopyrimidin-1-yl]acetamide](/img/structure/B2756505.png)
![1-([1,1'-Biphenyl]-2-yloxy)-3-(4-benzylpiperazin-1-yl)propan-2-ol dihydrochloride](/img/structure/B2756506.png)
![3-(4-methoxyphenyl)-2-[3-phenyl-7-(phenylmethylidene)-3,3a,4,5,6,7-hexahydro-2H-indazole-2-carbonyl]prop-2-enenitrile](/img/structure/B2756510.png)
![4-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazine](/img/structure/B2756514.png)
![(2E)-4-{[1-(benzenesulfonyl)piperidin-4-yl]formamido}-N-methylbut-2-enamide](/img/structure/B2756516.png)
![6-(4-hydroxyphenyl)-3-(4-methylphenyl)-2H-pyrazolo[3,4-b]pyridine-4-carboxylic acid](/img/structure/B2756522.png)
